Methyl (S)-2-(5-azaspiro[2.4]heptan-6-yl)acetate hydrochloride

• IUPAC Name: methyl 2-[(6S)-5-azaspiro[2.4]heptan-6-yl]acetate;hydrochloride
• InChI: InChI=1S/C9H15NO2.ClH/c1-12-8(11)4-7-5-9(2-3-9)6-10-7;/h7,10H,2-6H2,1H3;1H/t7-;/m1./s1
• InChI Key: MABHTYNRPLTELF-OGFXRTJISA-N
• Canonical SMILES: COC(=O)CC1CC2(CC2)CN1.Cl
• Isomeric SMILES: COC(=O)C[C@@H]1CC2(CC2)CN1.Cl
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol

Description

Methyl (S)-2-(5-azaspiro[2.4]heptan-6-yl)acetate hydrochloride (referred to as MAHA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Overview of Applications in Synthesis

Methyl (S)-2-(5-azaspiro[2.4]heptan-6-yl)acetate hydrochloride is a compound with potential relevance in the synthesis of pharmaceuticals, particularly in the development of antiplatelet and antithrombotic drugs. A notable application is in the synthesis of (S)-clopidogrel, a potent thienopyridine-class antithrombotic and antiplatelet drug marketed under the names Plavix and Iscover. The significant interest in (S)-clopidogrel, due to its global sales and medical importance, has stimulated research into efficient synthetic methodologies for this compound. The review by Saeed et al. (2017) emphasizes the importance of developing facile synthetic approaches for (S)-clopidogrel due to its high demand, providing a comprehensive overview of synthetic methods reported in literature, discussing their pros and cons, and presenting a compilation of strategies that could benefit future developments in this area (Saeed, Shahzad, Faisal, Larik, El‐Seedi, & Channar, 2017).

Impact on Environmental and Health Sciences

In the broader context of environmental and health sciences, the study and application of this compound can extend to understanding its interactions and transformations in the environment. For instance, compounds like triclosan, which share structural similarities with this compound, have been extensively reviewed for their occurrence, toxicity, and degradation in environmental settings. The review by Bedoux et al. (2012) highlights the environmental persistence of such compounds, their transformation into potentially more toxic by-products, and their widespread detection in various environmental compartments, underscoring the necessity of monitoring and managing the environmental impact of chemically related substances (Bedoux, Roig, Thomas, Dupont, & Bot, 2012).